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Compound of Interest

Compound Name: AMZ30

Cat. No.: B1139141

Application Notes and Protocols for AMZ30

For Researchers, Scientists, and Drug Development Professionals

Compound: AMZ30 (also known as ML-136) CAS Number: 1313613-09-0[1][2][3]

Introduction

AMZ30 is a selective and covalent inhibitor of protein phosphatase methylesterase-1 (PME-1)
with an ICso of 600 nM.[2][4][5] It acts by selectively inactivating PME-1, which leads to a
reduction in the demethylated form of protein phosphatase 2A (PP2A) in living cells.[1][4][5]
AMZ30 has demonstrated utility in studying the PME-1/PP2A signaling pathway and has
shown effects in various cell lines, including glioblastoma and muscle cells.[1][4] These notes
provide essential information for the proper storage, handling, and application of AMZ30 in a
research setting.

Physicochemical and Storage Information

Proper storage and handling are critical to maintain the integrity and activity of AMZ30.[6] The
compound is a crystalline solid.[1][3]

Table 1: Compound Specifications
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Property Value

Reference

(2E)-2-[(4-

fluorophenyl)sulfonyl]-3-[1-[(3-
Formal Name

nitrophenyl)sulfonyl]-1H-pyrrol-

2-yl]-2-propenenitrile

[1]

Synonyms ML-136 [1][3]
Molecular Formula C19H12FN306S2 [1][5]
Formula Weight 461.4 g/mol [1]
Purity >98% [1][3]I5]

Table 2: Storage and Stability
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Storage o Recommendati
Form Stability Reference
Temperature ons
Store in a dry,
dark place.[7]
Bring to room
temperature
Powder -20°C 3 years ] [2]
before opening
to prevent
moisture
condensation.[8]
For shorter-term
4°C 2 years [2]
storage.
Aliquot to avoid
repeated freeze-
In Solvent -80°C 6 months thaw cycles.[9] [2]
Use a tightly
sealed container.
Suitable for
-20°C 1 month working stock [2]

solutions.[9]

Handling and Safety Precautions

AMZ30 should be handled by trained personnel in a laboratory setting.

Safety Information:

 Signal Word: Warning

e GHS Hazard Pictograms and Statements:
o H302: Harmful if swallowed

o H315: Causes skin irritation
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o H319: Causes serious eye irritation
o H335: May cause respiratory irritation
Personal Protective Equipment (PPE):
» Wear protective gloves, clothing, and eye/face protection.[10]
e Avoid breathing dust or mists.[10]
Handling Procedures:
e Wash hands thoroughly after handling.[10]
o Ensure adequate ventilation.
» For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).
Experimental Protocols
4.1. Preparation of Stock Solutions
AMZ30 is sparingly soluble in DMSO.[1]

Table 3: Stock Solution Preparation in DMSO

Desired Mass of AMZ30 (for Mass of AMZ30 (for Mass of AMZ30 (for
Concentration 1 mL) 5mL) 10 mL)

1mM 0.461 mg 2.307 mg 4.614 mg

5 mM 2.307 mg 11.535 mg 23.07 mg

10 mM 4.614 mg 23.07 mg 46.14 mg

20 mM 9.228 mg 46.14 mg 92.28 mg

Protocol for Preparing a 10 mM Stock Solution in DMSO:

e Weigh out 4.614 mg of AMZ30 powder.
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Add 1 mL of high-purity DMSO to the vial.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes for single use to avoid repeated freeze-thaw
cycles.[9]

Store aliquots at -80°C for up to 6 months.[2]

4.2. In Vitro Inhibition of PME-1 in Cell Culture

This protocol is based on the use of AMZ30 in HEK293T, U87MG, and U-251MG cell lines.[1]
[4]

Materials:

o HEK293T, U87MG, or U-251MG cells

o Appropriate cell culture medium and supplements

» AMZ30 stock solution (e.g., 10 mM in DMSO)

e Phosphate-buffered saline (PBS)

o Cell lysis buffer

o Reagents for Western blotting or other downstream analysis

Protocol:

o Plate cells at the desired density and allow them to adhere overnight.

o Prepare the working solution of AMZ30 by diluting the stock solution in a cell culture
medium. The final DMSO concentration should be kept below 0.5% to avoid cytotoxicity.[9]

e Aspirate the old medium from the cells and replace it with the medium containing the desired
concentration of AMZ30 (e.g., 20 pM).[1][4]

 Incubate the cells for the desired period (e.g., 1 hour).[4]
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o After incubation, wash the cells with PBS.

e Lyse the cells and collect the protein lysate for downstream analysis (e.g., Western blot for
methylated PP2A levels).

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of AMZ30 and a typical experimental
workflow.

PME-1 Mediated Demethylation of PP2A
Methylated PP2A Substrate N Demethylates M Demethylated PP2A
(Inactive) “ = (Active)

Effect of AMZ30 Inhibits

Click to download full resolution via product page

Caption: Mechanism of action of AMZ30 as a PME-1 inhibitor.
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Caption: A typical experimental workflow for in vitro studies with AMZ30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

